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Compound of Interest

Compound Name: celaphanol A

Cat. No.: B026724 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis of two bioactive compounds,

Celaphanol A and Celastrol, offers researchers, scientists, and drug development

professionals valuable insights into their respective therapeutic properties. This guide

synthesizes available experimental data to objectively compare their performance, focusing on

their anti-inflammatory and neuroprotective activities.

Celaphanol A, a trinorditerpene isolated from the root bark of Celastrus orbiculatus, and

Celastrol, a potent pentacyclic triterpenoid from the same plant and also from Tripterygium

wilfordii (Thunder God Vine), have both demonstrated significant biological activities. While

Celastrol has been extensively studied, this guide brings to light the emerging potential of

Celaphanol A.

Chemical and Physical Properties
A fundamental comparison of the two compounds begins with their distinct chemical structures

and physical properties.
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Property Celaphanol A Celastrol

Chemical Formula C₁₇H₂₀O₄ C₂₉H₃₈O₄

Molecular Weight 288.3 g/mol 450.6 g/mol

IUPAC Name

(4aR)-6,7,10-trihydroxy-1,1,4a-

trimethyl-3,4-dihydro-2H-

phenanthren-9-one

(2R,4aS,6aS,12bR,14aS,14bR

)-10-hydroxy-

2,4a,6a,9,12b,14a-

hexamethyl-11-oxo-

1,2,3,4,4a,5,6,6a,11,12b,13,14

,14a,14b-

tetradecahydropicene-2-

carboxylic acid

Natural Source
Celastrus orbiculatus,

Celastrus stephanotifolius

Tripterygium wilfordii,

Celastrus orbiculatus

Comparative Biological Activity
Both Celaphanol A and Celastrol exhibit promising anti-inflammatory and neuroprotective

effects, key areas of interest in drug development for a range of debilitating diseases.

Anti-inflammatory Activity
The anti-inflammatory properties of both compounds are largely attributed to their ability to

modulate the NF-κB signaling pathway and inhibit the production of nitric oxide (NO), a key

inflammatory mediator.

Biological Activity Celaphanol A Celastrol

NF-κB Inhibition Moderate inhibition
Potent inhibition (IC₅₀ ≈ 1 nM

in some cell lines)[1]

Nitric Oxide (NO) Production

Inhibition

Moderate inhibition. A similar

trinorditerpenoid from the

same plant showed an IC₅₀ of

12.6 μM.[2]

Potent inhibition (IC₅₀ values in

the low micromolar range)
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Celastrol has been shown to be a potent inhibitor of the NF-κB pathway, a central regulator of

inflammation.[3] It directly targets IκB kinase (IKK), preventing the degradation of IκBα and the

subsequent nuclear translocation of NF-κB.[4] While Celaphanol A also inhibits NF-κB

activation, the available data suggests its effect is more moderate.[5]

Neuroprotective Activity
In the realm of neuroprotection, both compounds have shown the ability to protect neuronal

cells from oxidative stress-induced damage.

Biological Activity Celaphanol A Celastrol

Neuroprotection

Demonstrated neuroprotective

effect at 10 μM in PC12 cells

against H₂O₂-induced cell

viability decrease.[6][7]

Exhibits neuroprotective

effects through various

mechanisms, including anti-

inflammatory and antioxidant

actions.

Celaphanol A has been observed to confer significant neuroprotection in in vitro models.[6][7]

The mechanisms underlying Celastrol's neuroprotective effects are more extensively

documented and include the reduction of neuroinflammation and the activation of the Nrf2

antioxidant response pathway.[8]

Signaling Pathways and Mechanisms of Action
The therapeutic effects of Celaphanol A and Celastrol are underpinned by their interaction with

key cellular signaling pathways.

Celaphanol A: Emerging Mechanisms
The precise signaling pathways modulated by Celaphanol A are still under investigation.

However, its inhibitory effects on NF-κB and nitric oxide production suggest an interaction with

inflammatory signaling cascades.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/Celastrus_orbiculatus
https://pubmed.ncbi.nlm.nih.gov/16984800/
https://www.benchchem.com/product/b026724?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11809076/
https://pubs.acs.org/doi/10.1021/np3008182
https://pubmed.ncbi.nlm.nih.gov/23421714/
https://www.benchchem.com/product/b026724?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/np3008182
https://pubmed.ncbi.nlm.nih.gov/23421714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9116906/
https://www.benchchem.com/product/b026724?utm_src=pdf-body
https://www.benchchem.com/product/b026724?utm_src=pdf-body
https://www.benchchem.com/product/b026724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimuli (e.g., LPS)

IKK IκBα

Phosphorylation
(Inhibited by Celaphanol A?)

NF-κB
Degradation

Nucleus
Translocation

Pro-inflammatory Genes (e.g., iNOS)
Transcription

Nitric Oxide (NO)

Celaphanol A

Click to download full resolution via product page

Figure 1: Proposed anti-inflammatory mechanism of Celaphanol A via NF-κB pathway.

Celastrol: A Multi-Targeted Approach
Celastrol's mechanism of action is more comprehensively understood, involving multiple

signaling pathways that contribute to its diverse biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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